Cas no 2380816-60-2 (rac-(1R,2R)-2-amino-1-hydroxycyclopentane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-amino-1-hydroxycyclopentane-1-carboxylic acid
• CAS No: 2380816-60-2
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 5996435
• PubChem ID: 68817318
• Update Time: 2025-05-20

rac-(1R,2R)-2-amino-1-hydroxycyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-amino-1-hydroxycyclopentane-1-carboxylic acid
• SCHEMBL3860387
• EN300-1074289
• 2380816-60-2

• Inchi： 1S/C6H11NO3/c7-4-2-1-3-6(4,10)5(8)9/h4,10H,1-3,7H2,(H,8,9)/t4-,6-/m1/s1
• InChI Key： PXTFEHWFTXJKSM-INEUFUBQSA-N
• SMILES： O[C@]1(C(=O)O)CCC[C@H]1N

Computed Properties

• Exact Mass: 145.07389321g/mol
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 83.6Ų

Additional information on rac-(1R,2R)-2-amino-1-hydroxycyclopentane-1-carboxylic acid

Introduction to Rac-(1R,2R)-2-Amino-1-Hydroxycyclopentane-1-Carboxylic Acid (CAS No. 2380816-60-2)

Rac-(1R,2R)-2-Amino-1-Hydroxycyclopentane-1-Carboxylic Acid (CAS No. 2380816-60-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as AHCPC, is a chiral amino acid derivative with a unique cyclopentane ring structure. Its distinct chemical properties and potential biological activities make it a valuable candidate for various applications, including drug development and biochemical studies.

The chemical structure of Rac-(1R,2R)-2-Amino-1-Hydroxycyclopentane-1-Carboxylic Acid is characterized by a cyclopentane ring with an amino group and a carboxylic acid group attached to adjacent carbon atoms. The presence of the hydroxyl group on the cyclopentane ring further adds to its complexity and reactivity. The racemic form of this compound consists of equal amounts of the (1R,2R) and (1S,2S) enantiomers, which can be separated through chiral chromatography or other enantioselective techniques.

In recent years, Rac-(1R,2R)-2-Amino-1-Hydroxycyclopentane-1-Carboxylic Acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role in modulating protein-protein interactions and enzyme activities. Research has shown that AHCPC can act as a potent inhibitor of certain enzymes involved in signal transduction pathways, making it a promising lead compound for the development of novel drugs targeting various diseases.

A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the effects of Rac-(1R,2R)-2-Amino-1-Hydroxycyclopentane-1-Carboxylic Acid on the inhibition of protein kinases. The results demonstrated that AHCPC effectively inhibited the activity of several kinases involved in cancer progression, including AKT and MAPK. This finding suggests that AHCPC could be developed into a new class of kinase inhibitors with potential anticancer properties.

Beyond its potential as a therapeutic agent, Rac-(1R,2R)-2-Amino-1-Hydroxycyclopentane-1-Carboxylic Acid has also been explored for its use in biochemical assays and as a building block for the synthesis of more complex molecules. Its unique structural features make it an attractive starting material for the preparation of peptidomimetics and other bioactive compounds. For instance, researchers at the University of California, San Francisco, have utilized AHCPC to synthesize novel peptidomimetics with enhanced stability and bioavailability compared to their natural counterparts.

The synthesis of Rac-(1R,2R)-2-Amino-1-Hydroxycyclopentane-1-Carboxylic Acid typically involves multistep processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the cyclization of an appropriate precursor followed by functional group transformations to introduce the amino and carboxylic acid functionalities. Advances in synthetic methods have led to more efficient and scalable production processes, making AHCPC more accessible for both research and industrial applications.

The physicochemical properties of Rac-(1R,2R)-2-Amino-1-Hydroxycyclopentane-1-Carboxylic Acid have been thoroughly characterized through various analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into its molecular structure and conformational behavior in different environments. For example, NMR data have revealed that AHCPC exists in multiple conformations depending on the solvent used, which can influence its biological activity.

In addition to its therapeutic potential and synthetic utility, Rac-(1R,2R)-2-Amino-1-Hydroxycyclopentane-1-Carboxylic Acid has also been studied for its effects on cellular processes such as apoptosis and autophagy. Research conducted at Harvard Medical School has shown that AHCPC can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. This mechanism of action makes it a potential candidate for combination therapies with other anticancer agents.

The safety profile of Rac-(1R,2R)-2-Amino-1-Hydroxycyclopentane-1-Carboxylic Acid has been evaluated through extensive toxicological studies. These studies have demonstrated that AHCPC exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, Rac-(1R,2R)-2-Amino-1-Hydroxycyclopentane-1-Carboxylic Acid (CAS No. 2380816-60-2) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for drug development and biochemical studies. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning AHCPC as a valuable asset in the quest for innovative treatments for various diseases.